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Compound of Interest

Compound Name: 1-Methoxyindole-3-carboxylic acid

Cat. No.: B132495 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
1-Methoxyindole-3-carboxylic acid is a synthetically derived indole compound with the

chemical formula C₁₀H₉NO₃. This technical guide provides a comprehensive overview of its

chemical structure, formula, and key physicochemical properties. While detailed experimental

protocols for its synthesis are not readily available in the public domain, its preparation is noted

to originate from a phytoalexin nucleophilic substitution reaction. The biological activities of its

structural analogs suggest potential areas of investigation, including antioxidant and anti-

inflammatory properties. This document aims to consolidate the available technical data for

researchers and professionals in the field of drug development and chemical research.

Chemical Structure and Formula
1-Methoxyindole-3-carboxylic acid is characterized by an indole scaffold, which is a bicyclic

structure consisting of a benzene ring fused to a pyrrole ring. A methoxy group (-OCH₃) is

attached to the nitrogen at position 1 of the indole ring, and a carboxylic acid group (-COOH) is

substituted at position 3.

Chemical Formula: C₁₀H₉NO₃[1]

Molecular Weight: 191.18 g/mol [1]
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CAS Number: 91913-76-7

Chemical Structure:

Caption: Chemical structure of 1-Methoxyindole-3-carboxylic acid.

Physicochemical Properties
A summary of the key physicochemical properties of 1-Methoxyindole-3-carboxylic acid is

presented in the table below.

Property Value Reference

Molecular Formula C₁₀H₉NO₃ [1]

Molecular Weight 191.18 g/mol [1]

CAS Number 91913-76-7

Appearance Solid (predicted)

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

Synthesis
1-Methoxyindole-3-carboxylic acid is a synthetic compound.[1] It is derived from a

phytoalexin through a nucleophilic substitution reaction that selectively occurs at the 2-position.

[1] A detailed, step-by-step experimental protocol for this specific synthesis is not widely

published. However, general methods for the synthesis of related indole-3-carboxylic acid

derivatives often involve the hydrolysis of the corresponding ester or nitrile.

General Synthetic Workflow (Hypothetical):
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Indole Precursor

N-Methoxylation

Introduction of 3-substituent (e.g., ester, nitrile)

Hydrolysis

1-Methoxyindole-3-carboxylic acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b132495?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

